Cas no 1805050-70-7 (2,4-Dibromo-3-(difluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 2,4-Dibromo-3-(difluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1805050-70-7
• MF: C₆H₂Br₂ClF₂NO₂S
• MW: 385.408384799957
• CID: 4811870
• Update Time: 2025-05-22

2,4-Dibromo-3-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3-(difluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2Br2ClF2NO2S/c7-4-2(15(9,13)14)1-12-5(8)3(4)6(10)11/h1,6H
• InChI Key： MYJPLNZZPJCQFK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(N=CC=1S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 2,4-Dibromo-3-(difluoromethyl)pyridine-5-sulfonyl chloride

Comprehensive Overview of 2,4-Dibromo-3-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1805050-70-7)

2,4-Dibromo-3-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1805050-70-7) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring dibromo and difluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in developing novel heterocyclic compounds and sulfonamide derivatives, which are pivotal in drug discovery and crop protection.

The compound's sulfonyl chloride group is particularly noteworthy, as it enables efficient derivatization reactions, a topic often explored in organic synthesis forums and patent literature. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for sustainable chemical processes. Questions like "How to purify 2,4-Dibromo-3-(difluoromethyl)pyridine-5-sulfonyl chloride?" or "Alternative routes for its synthesis" are commonly encountered in academic and industrial discussions.

From a technical perspective, the stability and reactivity of CAS No. 1805050-70-7 under various conditions (e.g., temperature, solvent systems) are critical for its handling. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its purity for downstream applications. Its role in cross-coupling reactions and as a precursor for biaryl motifs further underscores its versatility in modern synthetic chemistry.

In the context of AI-driven drug discovery, 2,4-Dibromo-3-(difluoromethyl)pyridine-5-sulfonyl chloride has gained attention as a building block for machine learning-optimized libraries. Computational tools increasingly predict its utility in designing kinase inhibitors or antimicrobial agents, addressing urgent needs in personalized medicine and antibiotic resistance. This intersection of computational chemistry and experimental validation highlights its relevance in cutting-edge research.

For suppliers and manufacturers, ensuring consistent quality of CAS No. 1805050-70-7 is paramount. FAQs such as "Storage recommendations for sulfonyl chloride compounds" or "Scaling up production safely" reflect practical concerns in the supply chain. Regulatory compliance, particularly regarding REACH and GMP standards, is another frequent query, emphasizing the compound's integration into global markets.

In summary, 2,4-Dibromo-3-(difluoromethyl)pyridine-5-sulfonyl chloride exemplifies the synergy between fundamental chemistry and applied science. Its multifaceted applications—from pharmaceutical intermediates to agrochemical scaffolds—make it a subject of enduring interest, driven by both academic curiosity and industrial demand.